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Abstract
This document provides a detailed experimental protocol for the synthesis of a linear

polythiourethane. The synthesis is based on the polyaddition reaction of the dithiol monomer

(2-Mercaptoethyl)cyclohexanethiol with the diisocyanate monomer Isophorone Diisocyanate

(IPDI). This protocol outlines the necessary reagents, equipment, step-by-step procedure, and

analytical methods for the characterization of the resulting polymer. The thiol-isocyanate

reaction is a type of "click chemistry" known for its high efficiency and mild reaction conditions.

[1][2]

Introduction
Polythiourethanes (PTUs) are a class of polymers that are analogous to polyurethanes but

contain sulfur atoms in the polymer backbone. The presence of sulfur can impart unique

properties, such as improved thermal and chemical resistance, as well as a high refractive

index, making them suitable for optical applications.[3][4] The synthesis of PTUs is typically

achieved through the polyaddition reaction of a dithiol with a diisocyanate. This reaction is often

catalyzed by either a Lewis acid, such as dibutyltin dilaurate (DBTDL), or a base, like a tertiary

amine.[5] This protocol details the synthesis of a novel polythiourethane using (2-
Mercaptoethyl)cyclohexanethiol and Isophorone Diisocyanate (IPDI).
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Reagent/Materi
al

Grade Supplier Catalog No. Notes

(2-

Mercaptoethyl)cy

clohexanethiol

≥95% Sigma-Aldrich (Example) Dithiol Monomer

Isophorone

Diisocyanate

(IPDI)

≥98% Sigma-Aldrich (Example)
Diisocyanate

Monomer

Dibutyltin

Dilaurate

(DBTDL)

95% Sigma-Aldrich (Example) Catalyst

Anhydrous

Toluene
≥99.8% Sigma-Aldrich (Example) Solvent

Deuterated

Chloroform

(CDCl₃)

99.8 atom % D Sigma-Aldrich (Example) NMR Solvent

Nitrogen Gas

(N₂)
High Purity Local Supplier - Inert Atmosphere

Equipment
Three-neck round-bottom flask

Magnetic stirrer and stir bar

Heating mantle with temperature controller

Condenser

Nitrogen inlet and outlet (bubbler)

Syringes and needles

Glassware (beakers, graduated cylinders, etc.)
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Rotary evaporator

Vacuum oven

Fourier Transform Infrared (FTIR) Spectrometer

Nuclear Magnetic Resonance (NMR) Spectrometer

Gel Permeation Chromatography (GPC) system

Differential Scanning Calorimetry (DSC) instrument

Experimental Workflow
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Preparation

Polymerization Reaction

Purification & Isolation

Characterization

Weigh Reactants:
(2-Mercaptoethyl)cyclohexanethiol

Isophorone Diisocyanate (IPDI)

Assemble Dry Glassware
under Nitrogen Atmosphere

Prepare Anhydrous Toluene Prepare DBTDL Solution

Add Dithiol and Toluene
to Reaction Flask

Slowly Add IPDI
to the Dithiol Solution

Add DBTDL Catalyst

Heat Reaction Mixture
at 80°C for 24 hours

Precipitate Polymer
in Cold Methanol

Filter and Wash
the Polymer

Dry Polymer under Vacuum

FTIR Analysis NMR Spectroscopy
(¹H and ¹³C)

GPC Analysis
(Mn, Mw, PDI) DSC Analysis (Tg)
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(2-Mercaptoethyl)cyclohexanethiol
(HS-R-SH)

Polythiourethane
[-S-R-S-C(=O)-NH-R'-NH-C(=O)-]n

Polyaddition

Isophorone Diisocyanate
(OCN-R'-NCO)

Reaction

DBTDL

Catalyzes

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b12655978?utm_src=pdf-body-img
https://www.benchchem.com/product/b12655978?utm_src=pdf-custom-synthesis
https://upcommons.upc.edu/server/api/core/bitstreams/f6651834-fea4-48d0-a60e-91538f39362d/content
https://www.researchgate.net/publication/373315466_Polythiourethanes_Synthesis_Applications_and_Opportunities
https://upcommons.upc.edu/server/api/core/bitstreams/f6651834-fea4-48d0-a60e-91538f39362d/content
https://www.researchgate.net/publication/347041405_High-refractive_index_polythiourethane_resin_based_on_23-bis2-mercaptoethyl_thio-1-propanethiol_and_13-bisisocyanantomethyl_cyclohexane_using_tertiary_amine_catalyst
https://www.researchgate.net/publication/329358320_Preparation_of_polythiourethane_thermosets_by_controlled_thiol-isocyanate_click_reaction_using_a_latent_organocatalyst
https://www.benchchem.com/product/b12655978#experimental-protocol-for-polythiourethane-synthesis-using-2-mercaptoethyl-cyclohexanethiol
https://www.benchchem.com/product/b12655978#experimental-protocol-for-polythiourethane-synthesis-using-2-mercaptoethyl-cyclohexanethiol
https://www.benchchem.com/product/b12655978#experimental-protocol-for-polythiourethane-synthesis-using-2-mercaptoethyl-cyclohexanethiol
https://www.benchchem.com/product/b12655978#experimental-protocol-for-polythiourethane-synthesis-using-2-mercaptoethyl-cyclohexanethiol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12655978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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